Cas no 1807386-65-7 ((E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid)

• Product Name: (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid
• CAS No: 1807386-65-7
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 4824831
• Update Time: 2025-10-21

(E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(6-methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid
• (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid

• Inchi： 1S/C11H10N2O3/c1-16-10-5-9-8(12-6-13-9)4-7(10)2-3-11(14)15/h2-6H,1H3,(H,12,13)(H,14,15)/b3-2+
• InChI Key： OXXBHZGGNFAPSR-NSCUHMNNSA-N
• SMILES： O(C)C1=CC2=C(C=C1/C=C/C(=O)O)NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 1.4
• Topological Polar Surface Area: 75.2

Additional information on (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid

Introduction to (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic Acid (CAS No. 1807386-65-7)

(E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807386-65-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system with an acrylic acid moiety linked to a benzo[d]imidazole ring, has garnered attention due to its potential applications in drug discovery and material science.

The structure of (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid consists of a double bond in the acrylic acid part and a methoxy-substituted benzo[d]imidazole core. This unique arrangement not only imparts distinct electronic and steric properties but also opens up avenues for diverse chemical modifications and biological interactions. The benzo[d]imidazole moiety is particularly noteworthy, as it is a well-known pharmacophore found in numerous bioactive compounds, including antiviral, anticancer, and anti-inflammatory agents.

In recent years, there has been a surge in research focused on heterocyclic compounds derived from benzo[d]imidazole scaffolds due to their remarkable biological activities. The methoxy group in 6-Methoxy-1H-benzo[d]imidazol-5-yl enhances the solubility and metabolic stability of the compound, making it an attractive candidate for further development. The acrylic acid side chain provides a versatile handle for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications.

One of the most compelling aspects of (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid is its potential as a building block for more complex molecules. Researchers have leveraged this compound to synthesize novel derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated its utility in generating compounds with improved binding affinity to target enzymes and receptors. This has been particularly relevant in the development of small-molecule inhibitors for therapeutic use.

The synthesis of (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid typically involves multi-step organic transformations, starting from readily available precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization strategies, have been employed to construct the desired framework efficiently. These synthetic approaches not only highlight the compound's synthetic accessibility but also showcase the evolving capabilities in organic chemistry.

From a biological perspective, the benzo[d]imidazole core of 6-Methoxy-1H-benzo[d]imidazol-5-yl has been extensively studied for its interaction with biological macromolecules. Computational studies have predicted favorable binding modes with various protein targets, suggesting potential therapeutic applications. Additionally, experimental investigations have revealed that derivatives of this scaffold exhibit significant activity against pathogens and inflammatory conditions.

The acrylic acid moiety in (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid also contributes to its biological relevance. This functional group can participate in hydrogen bonding interactions and π-stacking events, which are crucial for molecular recognition processes. Such interactions are often exploited in drug design to enhance binding affinity and selectivity. Furthermore, the presence of both hydrophilic (methoxy group) and hydrophobic (aromatic ring) regions makes this compound amenable to diverse solubility profiles, facilitating its use in various formulation strategies.

In recent clinical trials, several benzo[d]imidazole-based compounds have shown promise as therapeutic agents. While (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid itself may not be directly tested in humans yet, its structural features align well with known pharmacophores that have demonstrated clinical efficacy. This suggests that further optimization could lead to novel drugs targeting a wide range of diseases.

The material science applications of this compound are also emerging as an exciting frontier. Researchers have explored its potential use in developing organic semiconductors and light-emitting materials due to its conjugated π-system. These applications leverage the electronic properties imparted by the benzo[d]imidazole and acrylic acid components, offering new possibilities for advanced technological innovations.

In conclusion, (E)-3-(6-Methoxy-1H-benzo[d]imidazol-5-yl)acrylic acid (CAS No. 1807386-65-7) represents a versatile and promising compound with significant implications across pharmaceuticals and materials science. Its unique structural features provide opportunities for innovative chemical synthesis and biological exploration. As research continues to uncover new applications for this molecule, it is poised to play an increasingly important role in advancing scientific knowledge and technological development.